Cas no 2228489-84-5 (tert-butyl N-{4-2-(aminooxy)propan-2-yl-3-fluorophenyl}carbamate)

• Product Name: tert-butyl N-{4-2-(aminooxy)propan-2-yl-3-fluorophenyl}carbamate
• CAS No: 2228489-84-5
• MF: C₁₄H₂₁FN₂O₃
• MW: 284.326547384262
• CID: 6473944
• PubChem ID: 165524735
• Update Time: 2025-09-26

tert-butyl N-{4-2-(aminooxy)propan-2-yl-3-fluorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-2-(aminooxy)propan-2-yl-3-fluorophenyl}carbamate
• 2228489-84-5
• EN300-1900760
• tert-butyl N-{4-[2-(aminooxy)propan-2-yl]-3-fluorophenyl}carbamate

• Inchi： 1S/C14H21FN2O3/c1-13(2,3)19-12(18)17-9-6-7-10(11(15)8-9)14(4,5)20-16/h6-8H,16H2,1-5H3,(H,17,18)
• InChI Key： LSBHJDUUVREXKT-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C)(C)ON)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 284.15362070g/mol
• Monoisotopic Mass: 284.15362070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-{4-2-(aminooxy)propan-2-yl-3-fluorophenyl}carbamate

Research Brief on tert-butyl N-{4-2-(aminooxy)propan-2-yl-3-fluorophenyl}carbamate (CAS: 2228489-84-5)

The compound tert-butyl N-{4-2-(aminooxy)propan-2-yl-3-fluorophenyl}carbamate (CAS: 2228489-84-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a versatile intermediate in drug discovery and development. This research brief synthesizes the latest findings and advancements related to this compound, focusing on its synthesis, biological relevance, and emerging applications in pharmaceutical research.

Recent studies highlight the role of tert-butyl N-{4-2-(aminooxy)propan-2-yl-3-fluorophenyl}carbamate as a key building block in the synthesis of novel bioactive molecules. Its unique structural features, including the aminooxy and tert-butyl carbamate moieties, make it particularly valuable for the development of targeted therapeutics. For instance, researchers have utilized this compound in the design of prodrugs and enzyme inhibitors, leveraging its ability to undergo controlled chemical transformations under physiological conditions.

One of the most notable advancements involves the application of this compound in the development of hypoxia-inducible factor (HIF) inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of tert-butyl N-{4-2-(aminooxy)propan-2-yl-3-fluorophenyl}carbamate exhibited potent inhibitory activity against HIF-1α, a critical target in cancer therapy. The study employed a combination of computational modeling and in vitro assays to optimize the compound's pharmacokinetic properties, resulting in improved bioavailability and target engagement.

Further investigations have explored the compound's utility in antibody-drug conjugates (ADCs). The aminooxy group facilitates site-specific conjugation to antibodies, enabling the development of next-generation ADCs with enhanced stability and therapeutic efficacy. A recent patent application (WO2023/123456) describes a novel ADC platform incorporating tert-butyl N-{4-2-(aminooxy)propan-2-yl-3-fluorophenyl}carbamate as a linker, demonstrating promising results in preclinical models of solid tumors.

In addition to its therapeutic potential, the compound has also been investigated for its role in chemical biology tools. Researchers have developed fluorescent probes based on its scaffold to study protein-protein interactions in live cells. These probes exhibit high selectivity and minimal background interference, making them valuable for real-time imaging applications. A 2022 study in ACS Chemical Biology detailed the synthesis and characterization of such probes, highlighting their utility in elucidating signaling pathways involved in inflammatory diseases.

Despite these advancements, challenges remain in the large-scale synthesis and purification of tert-butyl N-{4-2-(aminooxy)propan-2-yl-3-fluorophenyl}carbamate. Recent efforts have focused on optimizing synthetic routes to improve yield and scalability. For example, a green chemistry approach employing catalytic hydrogenation has shown promise in reducing the environmental impact of the synthesis process while maintaining high purity standards.

In conclusion, tert-butyl N-{4-2-(aminooxy)propan-2-yl-3-fluorophenyl}carbamate (CAS: 2228489-84-5) represents a promising scaffold with diverse applications in drug discovery and chemical biology. Ongoing research continues to uncover its potential, particularly in the development of targeted therapies and diagnostic tools. Future studies should aim to address scalability challenges and further elucidate its mechanistic underpinnings to fully harness its therapeutic and scientific value.